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Compound of Interest

Compound Name: Glycolic acid-d2

Cat. No.: B3044208 Get Quote

Essential Safety and Handling Guide for Glycolic
Acid-d2
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Glycolic acid-d2, ensuring a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Glycolic acid-d2 is classified as a hazardous substance that can cause severe skin burns and

eye damage.[1][2] It is also harmful if inhaled or swallowed.[1][2] Therefore, strict adherence to

PPE guidelines is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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Protection Type Specific Equipment Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield with safety glasses.

[1]

Protects against splashes and

dust, preventing serious eye

damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and

impervious protective clothing

or a lab coat.

Prevents skin contact, which

can cause severe burns.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required. If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.

Minimizes the risk of inhaling

harmful dust or aerosols.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Glycolic acid-d2 is crucial for maintaining safety and

experimental integrity.

Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Glycolic acid-d2.

Ensure Proper Ventilation: Work should be conducted in a certified chemical fume hood or a

well-ventilated laboratory.

Assemble PPE: Don all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Ensure the workspace is clean and uncluttered. Have spill control

materials, such as absorbent pads and neutralizing agents (e.g., sodium bicarbonate),

readily available.
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Handling:

Weighing and Transfer: Handle Glycolic acid-d2 as a solid. Avoid creating dust. Use

appropriate tools for transfer.

Solution Preparation: When dissolving, slowly add the Glycolic acid-d2 to the solvent.

Avoid Incompatibilities: Keep Glycolic acid-d2 away from strong bases, oxidizing agents,

and reducing agents to prevent hazardous reactions.

Post-Handling:

Decontamination: Clean the work area thoroughly after use.

Hand Washing: Wash hands with soap and water after removing gloves.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with large amounts

of water for at least 15 minutes. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For small spills, use absorbent materials to

contain and collect the substance. Neutralize

with a mild base like sodium bicarbonate. For

large spills, evacuate the area and follow

emergency protocols.

Disposal Plan
Proper disposal of Glycolic acid-d2 and its waste is essential to protect the environment and

comply with regulations.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated and clearly labeled hazardous waste container.

Labeling: Ensure the waste container is labeled with the chemical name and associated

hazards.

Storage: Store the waste container in a secure, well-ventilated area, away from incompatible

materials.
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Disposal: Dispose of the hazardous waste through a licensed professional waste disposal

service in accordance with all local, state, and federal regulations. Do not dispose of

Glycolic acid-d2 down the drain.

Quantitative Data Summary
Property Value Reference

Molecular Weight 78.07 g/mol

Physical State Solid

Appearance White to off-white solid

Melting Point 75 - 80 °C (167 - 176 °F)

Solubility Soluble in water

pH 2 at 50 g/l at 20 °C (68° F)

Experimental Workflow Diagram
The following diagram illustrates the logical steps for the safe handling of Glycolic acid-d2 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Glycolic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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